4-methyl-N-[4-[[4-[(4-methylbenzoyl)amino]phenyl]methyl]phenyl]benzamide

• IUPAC Name: 4-methyl-N-[4-[[4-[(4-methylbenzoyl)amino]phenyl]methyl]phenyl]benzamide
• InChI: InChI=1S/C29H26N2O2/c1-20-3-11-24(12-4-20)28(32)30-26-15-7-22(8-16-26)19-23-9-17-27(18-10-23)31-29(33)25-13-5-21(2)6-14-25/h3-18H,19H2,1-2H3,(H,30,32)(H,31,33)
• InChI Key: ITGAOYVHJJWMFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CC3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)C
• Molecular Formula: C29H26N2O2
• Molecular Weight: 434.5 g/mol
• CAS No.: 60034-97-1

Description

4-methyl-N-[4-[[4-[(4-methylbenzoyl)amino]phenyl]methyl]phenyl]benzamide is a useful research compound. Its molecular formula is C29H26N2O2 and its molecular weight is 434.539. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Applications

Chain-Growth Polycondensation for Aramide Synthesis : A study demonstrates the synthesis of well-defined poly(p-benzamide) with a defined molecular weight and low polydispersity, leading to unprecedented block copolymers containing aramide. This research highlights the potential of such polymers in creating advanced materials with specific properties, such as controlled molecular weight and low polydispersity, which are crucial for various applications ranging from engineering to biomedical fields (Yokozawa et al., 2002).

Poly(p-benzamide)s with Optical Properties : Another research focused on the synthesis and optical properties of poly(p-benzamide)s bearing oligothiophene, which are synthesized to investigate their potential in electronic and optoelectronic devices. These polymers show unique properties due to the π-stacked interaction between oligothiophene chromophores, making them suitable for applications in electronic devices and materials (Takagi et al., 2013).

Novel Materials with Enhanced Properties

Water-Soluble Poly(m-benzamide)s : Research on novel water-soluble poly(m-benzamide)s with precision synthesis shows their thermosensitivity in aqueous solutions. These polymers, soluble in water and exhibiting lower critical solution temperatures, offer new possibilities in developing smart materials for biomedical applications, such as drug delivery systems that respond to temperature changes (Sugi et al., 2006).

Anticancer Applications : A study on N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides showcases the design, synthesis, and evaluation of these compounds for anticancer activity. This highlights the chemical's relevance in developing new therapeutic agents, with some derivatives showing higher anticancer activities than reference drugs (Ravinaik et al., 2021).

Safety and Hazards

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